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Compound of Interest

Compound Name: Z-DL-Val-OH

Cat. No.: B182449 Get Quote

This document provides comprehensive safety protocols, operational procedures, and disposal

plans for the handling of Z-DL-Val-OH. Adherence to these guidelines is crucial for ensuring

the safety of laboratory personnel and the integrity of research activities. This information is

intended for researchers, scientists, and professionals in the field of drug development.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Z-DL-Val-OH to

minimize exposure and ensure personal safety.

Summary of Required PPE
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1

standards.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are

recommended for incidental

contact. For prolonged

handling, consider double-

gloving or using thicker,

chemical-resistant gloves.

Always consult the glove

manufacturer's resistance

chart.

Body Protection Laboratory Coat
A long-sleeved lab coat must

be worn and fully buttoned.

Respiratory Protection Fume Hood

All handling of Z-DL-Val-OH

powder, especially weighing

and transferring, should be

conducted within a certified

chemical fume hood to prevent

inhalation of dust.[1]

Quantitative Data Summary
This table summarizes key quantitative data for Z-DL-Val-OH.
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Property Value

Molecular Formula C₁₃H₁₇NO₄

Molecular Weight 251.28 g/mol

Appearance Off-white powder solid

Melting Point 58 - 60 °C (136.4 - 140 °F)

Solubility No information available

Operational Plan: Step-by-Step Handling Protocol
Proper handling from receipt to disposal is critical for safety and for maintaining the integrity of

the compound.

3.1. Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store Z-DL-Val-OH in a tightly sealed container in a cool, dry, and well-ventilated

area away from incompatible materials such as oxidizing agents.

3.2. Sample Preparation: Weighing and Dissolving (Representative Protocol)

This protocol outlines the steps for safely weighing the powdered Z-DL-Val-OH and preparing a

solution.

Preparation:

Don all required PPE as specified in the table above.

Ensure a certified chemical fume hood is operational.

Gather all necessary equipment (e.g., spatula, weigh boat, beaker, solvent, magnetic stir

bar, and stir plate) and place them inside the fume hood.

Weighing:
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Tare a clean weigh boat on an analytical balance inside the fume hood.

Carefully transfer the desired amount of Z-DL-Val-OH powder from the stock container to

the weigh boat using a clean spatula.

Minimize the creation of dust during transfer.[1]

Record the exact weight.

Dissolving:

Place the beaker containing the appropriate solvent and a magnetic stir bar on a stir plate

inside the fume hood.

Carefully add the weighed Z-DL-Val-OH powder to the solvent.

Start stirring gently to facilitate dissolution.

Rinse the weigh boat with a small amount of the solvent and add it to the beaker to ensure

a complete transfer.

Cover the beaker (e.g., with a watch glass) to prevent solvent evaporation and

contamination.

3.3. Spill and Emergency Procedures

Minor Spill:

In case of a small spill, ensure the area is well-ventilated (use the fume hood if the spill is

contained within it).

Wear your PPE.

Gently cover the spill with an inert absorbent material (e.g., sand or vermiculite).

Sweep up the absorbed material and place it into a sealed, labeled container for

hazardous waste disposal.

Clean the spill area with an appropriate solvent and then with soap and water.
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Skin Contact:

Immediately wash the affected area with plenty of soap and water for at least 15 minutes.

Remove any contaminated clothing.

Seek medical attention if irritation persists.

Eye Contact:

Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open.

Seek immediate medical attention.

Inhalation:

Move the individual to fresh air.

If breathing is difficult, provide oxygen.

Seek medical attention.

Disposal Plan
Proper disposal of Z-DL-Val-OH and associated waste is essential to prevent environmental

contamination and comply with institutional and governmental regulations.

4.1. Waste Segregation

Unused Compound: The original container with unused Z-DL-Val-OH must be disposed of as

hazardous chemical waste.

Contaminated Materials: Any materials that have come into contact with Z-DL-Val-OH, such

as gloves, weigh boats, pipette tips, and absorbent materials from spills, must be considered

hazardous waste.
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Solutions: Solutions containing Z-DL-Val-OH should be collected in a designated, labeled

hazardous waste container. Do not pour solutions down the drain.

4.2. Disposal Procedure

Place all solid waste contaminated with Z-DL-Val-OH into a clearly labeled, sealed, and

puncture-resistant hazardous waste container.

Collect all liquid waste containing Z-DL-Val-OH in a separate, sealed, and clearly labeled

hazardous waste container.

Store waste containers in a designated, secure area away from incompatible materials.

Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS)

department or a licensed chemical waste disposal company.

Visual Workflow Diagrams
The following diagrams illustrate key safety and operational workflows.
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PPE Selection for Handling Z-DL-Val-OH
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Caption: PPE selection workflow for handling Z-DL-Val-OH.
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Disposal Plan for Z-DL-Val-OH Waste
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Caption: Step-by-step disposal plan for Z-DL-Val-OH waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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